2-Chloro-5,8-dimethoxyquinoline-3-carbaldehyde

• IUPAC Name: 2-chloro-5,8-dimethoxyquinoline-3-carbaldehyde
• InChI: InChI=1S/C12H10ClNO3/c1-16-9-3-4-10(17-2)11-8(9)5-7(6-15)12(13)14-11/h3-6H,1-2H3
• InChI Key: KYZIUIXHMHLEPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=C(C(=NC2=C(C=C1)OC)Cl)C=O
• Molecular Formula: C12H10ClNO3
• Molecular Weight: 251.66 g/mol
• CAS No.: 154343-51-8

Description

“2-Chloro-5,8-dimethoxyquinoline-3-carbaldehyde” is a chemical compound with the molecular formula C12H10ClNO3. It is a derivative of quinoline, a class of organic compounds that are widely used in medicinal chemistry due to their pharmacological properties.

Synthesis Analysis

The synthesis of 2-chloroquinoline-3-carbaldehydes, which includes “this compound”, can be achieved through Vilsmeier cyclisation of the corresponding acetanilides. This method involves the reaction of acetanilides with DMF and POCl3, leading to the formation of the quinoline ring system.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a quinoline ring system substituted with a chloro group at the 2-position, methoxy groups at the 5 and 8-positions, and a carbaldehyde group at the 3-position.

Chemical Reactions Analysis

2-Chloroquinoline-3-carbaldehydes are highly reactive due to the presence of two active moieties, the chloro- and aldehyde functions. They can undergo various reactions to construct fused or binary quinoline-cord heterocyclic systems.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. Its molecular weight is 251.67.

Scientific Research Applications

Synthesis and Chemical Properties

• 2-Chloro-5,8-dimethoxyquinoline-3-carbaldehyde plays a crucial role in the synthesis of various quinoline ring systems and the construction of fused or binary quinoline-core heterocyclic systems (Hamama et al., 2018). Its chemical properties have been studied in depth to understand its reactions and applications in organic and medicinal chemistry.

Biological Evaluation

• The compound's biological evaluation is significant, with emphasis on its antioxidant properties. Studies show that certain derivatives of 2-chloroquinoline-3-carbaldehydes possess notable radical scavenging activity, highlighting their potential in antioxidant applications (Subashini et al., 2010).

Pharmaceutical Applications

• In pharmaceutical research, this compound derivatives have been synthesized and evaluated for antimicrobial and antibacterial activities. These studies contribute to the development of new drugs with potential therapeutic applications (Desai et al., 2012).

Material Science and Corrosion Inhibition

• This compound has also found applications in material science, particularly in corrosion inhibition studies. Quinoline derivatives including 2-chloroquinoline-3-carbaldehyde have been shown to be effective in inhibiting corrosion in certain metals, an important consideration in industrial applications (Lgaz et al., 2017).

Green Chemistry

• The compound's role in green chemistry is underscored by its involvement in environmentally friendly synthetic methods. These methods include reactions using microwave, ultrasound, and solvent-free techniques, demonstrating the compound's versatility in green chemistry applications (Patel et al., 2020).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2, indicating that it is harmful if swallowed and causes serious eye irritation.

Mechanism of Action

Mode of Action

Quinoline derivatives, a class of compounds to which this molecule belongs, are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Quinoline derivatives are known to impact a variety of biochemical pathways, but the exact pathways influenced by this specific compound require further investigation .

Biochemical Analysis

Biochemical Properties

2-Chloro-5,8-dimethoxyquinoline-3-carbaldehyde plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound has been shown to interact with various enzymes, including oxidoreductases and transferases. The aldehyde group in this compound can form Schiff bases with amino groups in proteins, leading to the formation of stable adducts. These interactions can modulate enzyme activity, either inhibiting or activating specific biochemical pathways. Additionally, the methoxy groups on the quinoline ring can participate in hydrogen bonding and hydrophobic interactions with other biomolecules, further influencing the compound’s biochemical properties .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to influence cell signaling pathways, particularly those involving mitogen-activated protein kinases (MAPKs) and nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB). By modulating these pathways, this compound can affect gene expression and cellular metabolism. For instance, it can induce the expression of stress response genes and alter metabolic fluxes within the cell. These changes can lead to varied cellular outcomes, including apoptosis, proliferation, or differentiation, depending on the cell type and context .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One primary mechanism involves the formation of covalent bonds with nucleophilic residues in proteins, such as cysteine and lysine. This covalent modification can lead to enzyme inhibition or activation, depending on the target enzyme. Additionally, this compound can bind to DNA and RNA, potentially affecting transcription and translation processes. The compound’s ability to form hydrogen bonds and hydrophobic interactions also plays a crucial role in its molecular mechanism of action .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific environmental conditions, such as exposure to light or extreme pH. Long-term exposure to this compound can lead to sustained changes in cellular processes, including prolonged activation or inhibition of signaling pathways and metabolic alterations .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity and primarily modulate specific biochemical pathways. At higher doses, this compound can induce toxic effects, including oxidative stress, inflammation, and cellular damage. Threshold effects have been observed, where a particular dosage range leads to significant changes in cellular and physiological responses. It is crucial to determine the optimal dosage to balance efficacy and safety in experimental settings .

Metabolic Pathways

This compound is involved in various metabolic pathways. The compound can be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates. These intermediates can further interact with cellular macromolecules, potentially leading to covalent modifications and altered metabolic fluxes. Additionally, this compound can influence the levels of specific metabolites, such as reactive oxygen species (ROS) and glutathione, thereby affecting cellular redox balance .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. The compound can be taken up by cells through passive diffusion or active transport mechanisms. Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation. The distribution of this compound within tissues can vary, depending on factors such as tissue permeability and the presence of specific transporters .

Subcellular Localization

This compound exhibits specific subcellular localization patterns, which can affect its activity and function. The compound can localize to various cellular compartments, including the cytoplasm, nucleus, and mitochondria. Targeting signals and post-translational modifications may direct this compound to specific organelles, where it can exert its effects. For example, localization to the mitochondria can influence mitochondrial function and energy metabolism, while nuclear localization can affect gene expression and DNA repair processes .